[3-[(4-Fluorophenyl)methyl]-1-[(5-methyl-2-pyrazol-1-ylphenyl)methyl]piperidin-3-yl]methanol

• IUPAC Name: [3-[(4-fluorophenyl)methyl]-1-[(5-methyl-2-pyrazol-1-ylphenyl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C24H28FN3O/c1-19-4-9-23(28-13-3-11-26-28)21(14-19)16-27-12-2-10-24(17-27,18-29)15-20-5-7-22(25)8-6-20/h3-9,11,13-14,29H,2,10,12,15-18H2,1H3
• InChI Key: KAUKPKBUNFOVMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C=CC=N2)CN3CCCC(C3)(CC4=CC=C(C=C4)F)CO
• Molecular Formula: C24H28FN3O
• Molecular Weight: 393.5 g/mol

Description

[3-[(4-Fluorophenyl)methyl]-1-[(5-methyl-2-pyrazol-1-ylphenyl)methyl]piperidin-3-yl]methanol: is a complex organic compound that features a piperidine ring substituted with a fluorophenyl group and a pyrazolylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [3-[(4-Fluorophenyl)methyl]-1-[(5-methyl-2-pyrazol-1-ylphenyl)methyl]piperidin-3-yl]methanol typically involves multi-step organic reactions. One common approach is to start with the piperidine ring, which is then functionalized with the fluorophenyl and pyrazolylphenyl groups through nucleophilic substitution reactions. The final step often involves the reduction of a ketone intermediate to yield the methanol derivative.

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-pressure reactors, advanced catalysts, and continuous flow systems to ensure efficient and scalable synthesis.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methanol group, to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can further modify the functional groups, such as reducing the ketone intermediates to alcohols.

Substitution: The aromatic rings in the compound can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like halogens (chlorine, bromine) and nitrating agents (nitric acid) are employed under controlled conditions.

Major Products:

• Oxidation of the methanol group can yield aldehydes or carboxylic acids.
• Reduction of ketone intermediates results in alcohols.
• Substitution reactions on the aromatic rings can introduce various functional groups, enhancing the compound’s versatility.

Scientific Research Applications

Biology: In biological research, the compound’s derivatives are studied for their potential as enzyme inhibitors or receptor modulators, contributing to the development of new therapeutic agents.

Medicine: The compound and its analogs are investigated for their pharmacological properties, including anti-inflammatory, analgesic, and anticancer activities.

Industry: In the industrial sector, the compound is utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of [3-[(4-Fluorophenyl)methyl]-1-[(5-methyl-2-pyrazol-1-ylphenyl)methyl]piperidin-3-yl]methanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or alteration of receptor signaling, contributing to its therapeutic potential.

Comparison with Similar Compounds

• [2-Methyl-4-[(4-methyl-2-pyrazol-1-ylphenyl)methyl]piperidin-3-yl]methanol
• [4-Fluorophenyl)methyl]-1-[(5-methyl-2-pyrazol-1-ylphenyl)methyl]piperidin-3-yl]methanol

Uniqueness: The unique combination of the fluorophenyl and pyrazolylphenyl groups in [3-[(4-Fluorophenyl)methyl]-1-[(5-methyl-2-pyrazol-1-ylphenyl)methyl]piperidin-3-yl]methanol imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications. Its ability to undergo various chemical reactions and its potential therapeutic effects set it apart from similar compounds.